5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(4-ethylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO3/c1-2-9-3-5-10(6-4-9)11-7-12(14(17)18)13(16)15-8-11/h3-8H,2H2,1H3,(H,15,16)(H,17,18)
• InChI Key: KCAYOUAJZPSOSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID70687064
• Molecular Weight: 243.26 g/mol
• CAS RN: 1261973-49-2

Description

5-(4-Ethylphenyl)-2-hydroxynicotinic acid (EHNA) is a derivative of nicotinic acid, an important natural product with a wide range of applications in the pharmaceutical, biotechnological, and industrial sectors. It is an important intermediate in the synthesis of various drugs and has been used in the synthesis of various compounds, including drugs, vitamins, and other biologically active compounds. It is also used as a building block in the synthesis of various polymers and nanomaterials.

Scientific Research Applications

5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of various drugs, such as mefenamic acid, ibuprofen, and aspirin. It is also used in the synthesis of various vitamins, such as thiamine and pyridoxine. In addition, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is used in the synthesis of various polymers, such as polyethylene terephthalate, and nanomaterials, such as carbon nanotubes. Furthermore, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is used in the synthesis of various biologically active compounds, such as β-lactams, which are used in the treatment of bacterial infections.

Mechanism of Action

5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is believed to act as a prodrug, which is a compound that is converted into an active drug in the body. The mechanism of action of 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is not fully understood, but it is believed to be metabolized in the body to form nicotinic acid, which is an important natural product with a wide range of biological activities. Nicotinic acid is believed to act as an agonist at certain G-protein-coupled receptors, which are responsible for the regulation of various physiological processes, such as glucose and lipid metabolism.
Biochemical and Physiological Effects
5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% has a wide range of biochemical and physiological effects. It is believed to modulate the activity of various enzymes, such as fatty acid synthase and lipoprotein lipase, which are involved in the regulation of glucose and lipid metabolism. It is also believed to modulate the activity of various hormones, such as insulin, which are involved in the regulation of glucose and lipid metabolism. Furthermore, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is believed to modulate the activity of various neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of various cognitive and emotional processes.

Advantages and Limitations for Lab Experiments

5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% has several advantages and limitations for lab experiments. One of the main advantages of 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is that it is relatively easy to synthesize and is readily available. In addition, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is relatively stable, which makes it ideal for use in lab experiments. However, one of the main limitations of 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is that it is toxic and can cause irritation if it comes into contact with the skin or eyes. Therefore, it is important to take safety precautions when handling 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% in the laboratory.

Future Directions

5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% has a wide range of potential future directions. One potential future direction is the development of new drugs and other biologically active compounds based on 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95%. In addition, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% could be used in the synthesis of various polymers and nanomaterials for various applications. Furthermore, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% could be used to study the mechanisms of action of various drugs and other biologically active compounds. Finally, 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% could be used to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters.

Synthesis Methods

5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95% is synthesized through a variety of methods, including the reaction of phenylacetic acid with ethylmagnesium bromide, the reaction of ethylmagnesium bromide with hydroxynicotinic acid, and the reaction of ethylmagnesium bromide with 4-ethoxyphenylacetic acid. The most common method of synthesis is the reaction of ethylmagnesium bromide with hydroxynicotinic acid, which yields a 95% yield of 5-(4-Ethylphenyl)-2-hydroxynicotinic acid, 95%. This method involves the reaction of ethylmagnesium bromide with hydroxynicotinic acid in the presence of a base, such as potassium hydroxide.